![molecular formula C16H20N4O3S B2762549 N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide CAS No. 2034357-24-7](/img/structure/B2762549.png)
N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
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Description
N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C16H20N4O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Efficient Condensing Agent
A study by Kunishima et al. (1999) details the synthesis of 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride (DMTMM), demonstrating its effectiveness as a condensing agent for amides and esters, which could be relevant to the synthesis of related compounds including N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide (Kunishima et al., 1999).
Novel Derivatives Synthesis
Research on synthesizing novel 1,2-functionally-substituted derivatives, as discussed by Aghekyan et al. (2009), provides insights into how this compound might serve as a precursor in creating compounds with substituents in specific positions, offering potential applications in pharmaceuticals and materials science (Aghekyan et al., 2009).
Application in Heterocyclic Chemistry
Heterocyclic Compound Synthesis
Dotsenko et al. (2019) provide a comprehensive review of N-, S,N-, and Se,N-heterocycles synthesis, emphasizing the application of aminomethylation reactions. This research context suggests that compounds like this compound could be instrumental in developing new heterocyclic compounds with potential biological activities (Dotsenko et al., 2019).
Biological and Material Science Applications
Anti-Inflammatory and Analgesic Agents
Abu‐Hashem et al. (2020) discuss the synthesis of novel compounds derived from similar structural frameworks, highlighting their potential as anti-inflammatory and analgesic agents. This indicates the broader pharmaceutical applications of related compounds in addressing inflammation and pain management issues (Abu‐Hashem et al., 2020).
Polyamide Synthesis
Sagar et al. (2001) explore the synthesis of polyamides containing s-triazine rings, which could suggest applications of this compound in the development of new polymeric materials with enhanced properties, such as solubility and thermal stability (Sagar et al., 2001).
Properties
IUPAC Name |
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O3S/c1-22-14-18-12(19-15(20-14)23-2)10-17-13(21)16(7-3-4-8-16)11-6-5-9-24-11/h5-6,9H,3-4,7-8,10H2,1-2H3,(H,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCVIPSGXJZCRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)CNC(=O)C2(CCCC2)C3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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